4-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95%

• IUPAC Name: 2-chloro-5-(3-fluoro-4-hydroxyphenyl)benzoic acid
• InChI: InChI=1S/C13H8ClFO3/c14-10-3-1-7(5-9(10)13(17)18)8-2-4-12(16)11(15)6-8/h1-6,16H,(H,17,18)
• InChI Key: IKPPIHHTQIIFLV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)Cl)C(=O)O)F)O
• Molecular Formula: C13H8ClFO3
• DSSTOX Substance ID: DTXSID00684506
• Molecular Weight: 266.65 g/mol
• CAS RN: 1261971-90-7

Description

4-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95% (4-CPF-2F), is an important chemical compound used in a variety of scientific research applications. It is a white crystalline solid with a melting point of about 200°C and a molecular weight of 227.5 g/mol. 4-CPF-2F is a derivative of phenol, a common and versatile organic compound. It has a wide range of applications, such as in the synthesis of other compounds, as a reagent in organic reactions, and as a starting material for the production of pharmaceuticals. Its unique properties make it a valuable tool for scientists and researchers.

Mechanism of Action

4-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95% is a derivative of phenol, which is a strong acid. This means that it is capable of donating protons to other molecules in a reaction. In the presence of an acid catalyst, such as aluminum chloride or boron trifluoride, 4-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95% can act as an electrophile, which means that it can accept electrons from other molecules. This allows it to react with other molecules, such as fluorobenzene, to form 4-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95%.
Biochemical and Physiological Effects
4-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine. This can lead to increased levels of acetylcholine in the brain, which can result in increased alertness and improved cognitive function. Additionally, 4-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95% has been shown to have anti-inflammatory and analgesic effects in animal studies.

Advantages and Limitations for Lab Experiments

4-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95% is a versatile and useful compound for scientific research. It is relatively easy to synthesize, and it is stable under a variety of conditions. Additionally, it is non-toxic and has a low risk of causing adverse reactions. However, 4-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95% is not soluble in water, which can make it difficult to use in some experiments. Additionally, it is not as widely available as some other compounds, which can make it more difficult to obtain.

Future Directions

There are a number of potential future applications for 4-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95%. It could be used in the development of new drugs or pesticides, or as a starting material for the synthesis of other compounds. Additionally, it could be used in the development of new materials, such as polymers or dyes. Additionally, further research could be conducted to explore the biochemical and physiological effects of 4-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95% in greater detail. Finally, further research could be conducted to explore the potential of 4-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95% as a catalyst in various chemical reactions.

Synthesis Methods

4-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95% can be synthesized by a variety of methods. The most common method is the Friedel-Crafts reaction, which involves the reaction of 4-chlorophenol with fluorobenzene in the presence of an acid catalyst, such as aluminum chloride or boron trifluoride. This reaction produces 4-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95% in high yields. Other methods for the synthesis of 4-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95% include the reaction of 4-chlorophenol with a fluorinating agent, such as chlorine or bromine, in the presence of a base, such as sodium hydroxide or potassium hydroxide.

Scientific Research Applications

4-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95% has a wide range of scientific research applications. It is used as a reagent in organic synthesis, as a starting material for the production of pharmaceuticals, and as a catalyst in various chemical reactions. It is also used as a starting material in the synthesis of other compounds, such as dyes, fragrances, and other organic compounds. Additionally, 4-(3-Carboxy-4-chlorophenyl)-2-fluorophenol, 95% has been used in the synthesis of a variety of polymers and in the production of pesticides.